3-[(4-chloro-2,5-dimethoxyphenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one

• IUPAC Name: 3-(4-chloro-2,5-dimethoxyanilino)-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C16H20ClNO3/c1-16(2)8-10(5-11(19)9-16)18-13-7-14(20-3)12(17)6-15(13)21-4/h5-7,18H,8-9H2,1-4H3
• InChI Key: LSHSDRMMMWUAQY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2=CC(=C(C=C2OC)Cl)OC)C
• Molecular Formula: C16H20ClNO3
• Molecular Weight: 309.79 g/mol

Description

3-[(4-chloro-2,5-dimethoxyphenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one, commonly known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. This molecule is widely used in scientific research to study the physiological and biochemical effects of adenosine A1 receptor modulation.

Mechanism of Action

DPCPX acts as a competitive antagonist of the adenosine A1 receptor, meaning it binds to the receptor and prevents adenosine from binding. This results in a blockade of the downstream signaling pathways that are activated by adenosine binding to the receptor.
Biochemical and Physiological Effects:
DPCPX has been shown to have several biochemical and physiological effects, including the modulation of cardiovascular function, neurotransmission, and inflammation. In cardiovascular research, DPCPX has been used to study the effects of adenosine A1 receptor blockade on heart rate, blood pressure, and coronary blood flow. In neurobiology, DPCPX has been used to study the effects of adenosine A1 receptor modulation on neurotransmitter release and synaptic plasticity. In inflammation research, DPCPX has been used to study the effects of adenosine A1 receptor blockade on the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

DPCPX is a potent and selective antagonist of the adenosine A1 receptor, making it an ideal tool for studying the effects of adenosine A1 receptor modulation. However, its potency and selectivity can also be a limitation, as it may not be suitable for studying the effects of other adenosine receptor subtypes. Additionally, DPCPX can be difficult to synthesize and purify, which may limit its availability for some research applications.

Future Directions

There are several future directions for research involving DPCPX. One area of interest is the role of adenosine A1 receptor modulation in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of novel adenosine A1 receptor antagonists with improved potency, selectivity, and pharmacokinetic properties. Finally, there is also interest in studying the effects of adenosine A1 receptor modulation on other physiological processes, such as metabolism and immune function.

Synthesis Methods

The synthesis of DPCPX involves several steps, including the condensation of 4-chloro-2,5-dimethoxyaniline with cyclohexanone, followed by the alkylation of the resulting intermediate with 5,5-dimethylcyclohexanone. The final product is obtained after several purification steps, including column chromatography and recrystallization.

Scientific Research Applications

DPCPX is widely used in scientific research to study the physiological and biochemical effects of adenosine A1 receptor modulation. This receptor is known to play a key role in several physiological processes, including the regulation of cardiovascular function, neurotransmission, and inflammation. DPCPX is commonly used to block the adenosine A1 receptor and study its effects on these processes.